Cas no 5447-06-3 (Benzil,3,3',4,4'-tetrakis(benzyloxy)- (8CI))

• Product name: Benzil,3,3',4,4'-tetrakis(benzyloxy)- (8CI)
• CAS No: 5447-06-3
• MF: C₄₂H₃₄O₆
• MW: 634.71576
• CID: 379178
• PubChem ID: 408901

Benzil,3,3',4,4'-tetrakis(benzyloxy)- (8CI) Chemical and Physical Properties

Names and Identifiers

• Benzil,3,3',4,4'-tetrakis(benzyloxy)- (8CI)
• NSC16758; AC1L8VQI; NSC-16758;
• DTXSID30328289
• 5447-06-3
• 1,2-bis[3,4-bis(phenylmethoxy)phenyl]ethane-1,2-dione
• NSC-16758
• NSC16758

• Inchi： InChI=1S/C42H34O6/c43-41(35-21-23-37(45-27-31-13-5-1-6-14-31)39(25-35)47-29-33-17-9-3-10-18-33)42(44)36-22-24-38(46-28-32-15-7-2-8-16-32)40(26-36)48-30-34-19-11-4-12-20-34/h1-26H,27-30H2
• InChI Key： WEITWPPLQWVKGO-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)COC2=C(C=C(C=C2)C(=O)C(=O)C3=CC(=C(C=C3)OCC4=CC=CC=C4)OCC5=CC=CC=C5)OCC6=CC=CC=C6

Computed Properties

• Exact Mass: 634.23600
• Monoisotopic Mass: 634.23553880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 48
• Rotatable Bond Count: 15
• Complexity: 868
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 71.06000
• LogP: 9.06820

Additional information on Benzil,3,3',4,4'-tetrakis(benzyloxy)- (8CI)

测试